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Compound of Interest

Compound Name: HOE-S 785026 trihydrochloride

Cat. No.: B1150404

For Researchers, Scientists, and Drug Development Professionals

Introduction

HOE-S 785026 trihydrochloride, also known as meta-Hoechst, is a blue fluorescent nuclear
counterstain belonging to the Hoechst family of dyes. These dyes are cell-permeable and bind
to the minor groove of DNA, exhibiting a preference for adenine-thymine (A-T) rich regions.
This specific binding results in a significant enhancement of their fluorescence, making them
valuable tools for visualizing cell nuclei in both live and fixed cell imaging applications. This
technical guide provides an in-depth overview of the properties and applications of HOE-S
785026 trihydrochloride as a nuclear counterstain.

Physicochemical and Spectral Properties

A comprehensive understanding of the physicochemical and spectral properties of a
fluorescent dye is crucial for its effective application in experimental settings. The key
properties of HOE-S 785026 trihydrochloride are summarized in the table below.
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Property Value Reference
Molecular Formula C25H27CIsNeO [1]
Molecular Weight 533.88 g/mol [1][2]
Excitation Maximum (EXx) 356 nm [3]
Emission Maximum (Em) 451 nm [3]
Solubility Soluble in water [4]

Mechanism of Action

HOE-S 785026 trihydrochloride, like other Hoechst dyes, functions by binding to the minor
groove of double-stranded DNA. This interaction is non-intercalating and shows a preference
for A-T rich sequences. Upon binding to DNA, the dye undergoes a conformational change that
leads to a significant increase in its fluorescence quantum yield, resulting in bright blue
fluorescence within the nucleus. The cell-permeant nature of HOE-S 785026 trihydrochloride
allows for the staining of nuclei in living cells without the need for fixation and permeabilization

steps.
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Mechanism of HOE-S 785026 Action.

Experimental Protocols

The following protocols are generalized for the use of Hoechst dyes and should be optimized
for specific cell types and experimental conditions.

Stock Solution Preparation
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Preparation of a 1 mg/mL stock solution: Dissolve 1 mg of HOE-S 785026 trihydrochloride
in 1 mL of deionized water or dimethyl sulfoxide (DMSO).

Storage: Store the stock solution at 2-8°C for short-term storage or at -20°C for long-term
storage, protected from light.

Staining Protocol for Live Adherent Cells

Culture adherent cells on coverslips or in imaging-compatible plates.

Prepare a working solution of HOE-S 785026 trihydrochloride by diluting the stock solution
to a final concentration of 0.5-5 pg/mL in an appropriate buffer (e.g., PBS or HBSS) or cell
culture medium.

Remove the culture medium from the cells and wash once with buffer.

Add the working solution to the cells and incubate for 5-15 minutes at room temperature or
37°C, protected from light.

Remove the staining solution and wash the cells two to three times with buffer or culture
medium.

Mount the coverslips or add fresh medium to the plates and image using a fluorescence
microscope with a DAPI filter set.

Staining Protocol for Fixed Cells

Fix cells using a standard protocol (e.g., 4% paraformaldehyde in PBS for 15 minutes at
room temperature).

Wash the cells three times with PBS.

If required for other antibody staining, permeabilize the cells (e.g., with 0.1% Triton X-100 in
PBS for 10 minutes).

Prepare a working solution of HOE-S 785026 trihydrochloride at a concentration of 0.5-5
pg/mL in PBS.
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e Add the working solution to the fixed cells and incubate for 5-10 minutes at room

temperature, protected from light.

¢ Wash the cells three times with PBS.

e Mount the coverslips with an appropriate mounting medium and image.
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Experimental Workflow for Cell Staining.
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Applications in Research and Drug Development

HOE-S 785026 trihydrochloride is a versatile tool for a variety of applications in life science
research and drug development, including:

¢ Nuclear Counterstaining: Its primary application is to visualize the nuclei of cells in
fluorescence microscopy, providing a reference for the localization of other fluorescently
labeled molecules.

o Cell Cycle Analysis: The intensity of Hoechst staining can be correlated with DNA content,
allowing for the analysis of cell cycle distribution by flow cytometry or imaging.

o Apoptosis Detection: Condensed and fragmented nuclei, characteristic of apoptotic cells, can
be readily identified by their bright and irregular staining pattern with HOE-S 785026.

» High-Content Screening (HCS): In HCS assays, this dye is used for automated cell
segmentation and counting, enabling the quantification of various cellular parameters in
response to drug treatment.

Currently, there is no specific information available in the reviewed literature linking HOE-S
785026 trihydrochloride to the direct study of cellular signaling pathways. Its utility in this
context is primarily as a nuclear marker to assess downstream effects of signaling cascades,
such as changes in cell proliferation, apoptosis, or nuclear morphology.

Conclusion

HOE-S 785026 trihydrochloride is a reliable and effective blue fluorescent nuclear
counterstain with broad applications in cell biology and drug discovery. Its cell-permeability and
specific binding to DNA make it an invaluable tool for visualizing nuclear morphology and for
quantifying cellular events. While detailed photophysical data such as quantum yield and molar
absorptivity are not readily available, the provided spectral characteristics and experimental
protocols offer a solid foundation for its successful implementation in a research setting. As with
any fluorescent probe, optimization of staining conditions is recommended to achieve the best
results for each specific application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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